1h-Indole-1-carboxylic acid,6-(1,1-dimethylethyl)-2,3-dihydro-,1,1-dimethylethyl ester

• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: tert-butyl 6-tert-butyl-2,3-dihydroindole-1-carboxylate
• InChI: InChI=1S/C17H25NO2/c1-16(2,3)13-8-7-12-9-10-18(14(12)11-13)15(19)20-17(4,5)6/h7-8,11H,9-10H2,1-6H3
• InChI Key: MVDBPULUKAAFIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(CCN2C(=O)OC(C)(C)C)C=C1

Description

1h-Indole-1-carboxylic acid,6-(1,1-dimethylethyl)-2,3-dihydro-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-tert-Butyl indole-1-carboxylic acid tert-butyl ester (prepared in Example GG; 13.0 g, 48 mmol) was taken up in 500 mL of AcOH. 20% Pd/C (2 g) was added, and the mixture was shaken under a hydrogen atmosphere of 50 psi. The catalyst was filtered, and the filtrate was concentrated. The residue was dissolved in EtOAc, washed with saturated NaHCO3 solution and brine, and dried (MgSO4). Concentration gave the title compound which was used without purification in the next step.